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Compound of Interest

4-Chloroquinoline-2-carboxylic
Compound Name: d
aci

Cat. No.: B090781

4-Chloroquinoline-2-carboxylic acid is a heterocyclic organic compound that serves as a
pivotal building block in synthetic chemistry.[1] Its quinoline core, a bicyclic aromatic structure
composed of a benzene ring fused to a pyridine ring, is a "privileged scaffold" in drug discovery,
appearing in numerous natural and synthetic bioactive molecules.[2] The specific placement of
a chloro group at the 4-position and a carboxylic acid at the 2-position creates a unique
electronic and steric environment, rendering the molecule a highly versatile intermediate for
developing novel pharmaceuticals, agrochemicals, and advanced materials.[3][4] This guide
provides a comprehensive technical overview of its properties, synthesis, applications, and
handling for researchers and drug development professionals.

Core Identification:

e CAS Number: 15733-82-1[3][5][6][7]

e Molecular Formula: C10HsCINO2[1][5]

e Molecular Weight: 207.61 g/mol [1][3][5]

Physicochemical Properties

The functional groups of 4-Chloroquinoline-2-carboxylic acid dictate its physical and
chemical behavior, influencing its reactivity and suitability for various synthetic transformations.
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Property Value | Description Source(s)
CAS Number 15733-82-1 [5][6][7]
Molecular Formula C10H6CINO2 [1][5]
Molecular Weight 207.61 g/mol [31[5]
IUPAC Name 4-chloroquinoline-2-carboxylic 3]

acid
Purity Typically = 95% [1][5]
Appearance White or grey solid [4]
GHS Signal Word Warning [3]
GHS Hazard Class Irritant [3]

Synthesis Strategies: Constructing the Core
Scaffold

The synthesis of substituted quinolines is a well-established field of organic chemistry, with
several named reactions providing access to the core ring system. The specific substitution
pattern of 4-chloroquinoline-2-carboxylic acid requires precise regioselective control.

Conceptual Synthetic Workflow

The general approach involves either building the quinoline ring with the desired functionalities
already present on the precursors or performing regioselective functionalization on a pre-
formed quinoline ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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